Cuscohygrine
Cuscohygrine
Cuskhygrine is a natural product found in Datura inoxia and Atropa belladonna with data available.
Brand Name:
Vulcanchem
CAS No.:
454-14-8
VCID:
VC20809458
InChI:
InChI=1S/C13H24N2O/c1-14-7-3-5-11(14)9-13(16)10-12-6-4-8-15(12)2/h11-12H,3-10H2,1-2H3
SMILES:
CN1CCCC1CC(=O)CC2CCCN2C
Molecular Formula:
C13H24N2O
Molecular Weight:
224.34 g/mol
Cuscohygrine
CAS No.: 454-14-8
Cat. No.: VC20809458
Molecular Formula: C13H24N2O
Molecular Weight: 224.34 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cuskhygrine is a natural product found in Datura inoxia and Atropa belladonna with data available. |
|---|---|
| CAS No. | 454-14-8 |
| Molecular Formula | C13H24N2O |
| Molecular Weight | 224.34 g/mol |
| IUPAC Name | 1,3-bis(1-methylpyrrolidin-2-yl)propan-2-one |
| Standard InChI | InChI=1S/C13H24N2O/c1-14-7-3-5-11(14)9-13(16)10-12-6-4-8-15(12)2/h11-12H,3-10H2,1-2H3 |
| Standard InChI Key | ZEBIACKKLGVLFZ-UHFFFAOYSA-N |
| Isomeric SMILES | CN1CCC[C@@H]1CC(=O)C[C@@H]2CCCN2C |
| SMILES | CN1CCCC1CC(=O)CC2CCCN2C |
| Canonical SMILES | CN1CCCC1CC(=O)CC2CCCN2C |
| Melting Point | 40 - 41 °C |
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